Cas no 68938-72-7 (mesoporphyrin ix dihydrochloride)

• Product Name: mesoporphyrin ix dihydrochloride
• CAS No: 68938-72-7
• MF: C₃₄H₄₀Cl₂N₄O₄
• MW: 639.611806869507
• MDL: MFCD00136049
• CID: 90452
• PubChem ID: 24855661
• Update Time: 2025-06-25

mesoporphyrin ix dihydrochloride Chemical and Physical Properties

Names and Identifiers

• mesoporphyrin ix dihydrochloride
• Mesoporphyrin IX
• 3,3'-(7,12-diethyl-3,8,13,17-tetramethylporphyrin-2,18-diyl)dipropanoate
• 68938-72-7
• SCHEMBL1044115
• Mesoporphyrin IX, dihydrochloride
• 7,12-Diethyl-3,8,13,17-tetramethyl-21H,23H-porphine-2,18-dipropionicaciddihydrochloride
• 21H,23H-Porphine-2,18-dipropanoic acid, 7,12-diethyl-3,8,13,17-tetramethyl-, dihydrochloride
• MFCD00136049
• AS-76462
• 7,12-Diethyl-3,8,13,17-tetramethyl-21H,23H-porphine-2,18-dipropionic acid
• 3-[18-(2-carboxyethyl)-8,13-diethyl-3,7,12,17-tetramethyl-22,23-dihydroporphyrin-2-yl]propanoic acid;dihydrochloride
• EINECS 273-141-0
• 7,12-Diethyl-3,8,13,17-tetramethyl-21H,23H-porphine-2,18-dipropionic acid dihydrochloride
• Mesoporphyrin IX dihydrochloride, synthetic, 95%
• 21H,23H-Porphine-2,18-dipropanoic acid, 7,12-diethyl-3,8,13,17-tetramethyl-, hydrochloride (1:2)
• LLAQRSFKJHORNW-CVAGSFOQSA-N
• LLAQRSFKJHORNW-HXFTUNQESA-N

• MDL： MFCD00136049
• Inchi： 1S/C34H38N4O4.2ClH/c1-7-21-17(3)25-13-26-19(5)23(9-11-33(39)40)31(37-26)16-32-24(10-12-34(41)42)20(6)28(38-32)15-30-22(8-2)18(4)27(36-30)14-29(21)35-25;;/h13-16,35-36H,7-12H2,1-6H3,(H,39,40)(H,41,42);2*1H/b25-13-,26-13-,27-14-,28-15-,29-14-,30-15-,31-16-,32-16-;;
• InChI Key： YUIUEEROGVTICN-HXFTUNQESA-N
• SMILES： Cl.Cl.OC(CCC1C2C=C3C(CCC(=O)O)=C(C)C(C=C4C(C)=C(CC)C(=CC5=C(C)C(CC)=C(C=C(C=1C)N=2)N5)N4)=N3)=O |t:6,17,24,33|

Computed Properties

• Exact Mass: 638.243
• Monoisotopic Mass: 638.243
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 44
• Rotatable Bond Count: 8
• Complexity: 949
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 132

Experimental Properties

• Color/Form: Reddish brown crystals.
• Boiling Point: 1100.9 °C at 760 mmHg
• Flash Point: 619.6 °C
• Water Partition Coefficient: Soluble in water.
• PSA: 124.04000
• LogP: 6.51600
• Solubility: Not determined

mesoporphyrin ix dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• TSCA：Yes

Additional information on mesoporphyrin ix dihydrochloride

Mesoporphyrin IX Dihydrochloride (CAS No. 68938-72-7): A Versatile Compound in Biomedical and Photodynamic Research

Mesoporphyrin IX dihydrochloride (CAS No. 68938-72-7) is a synthetic porphyrin derivative with significant applications in biomedical research, photodynamic therapy (PDT), and diagnostic imaging. This compound, often abbreviated as MPIX, is structurally related to heme precursors and exhibits unique photophysical properties, making it a valuable tool for scientists exploring photosensitizers, fluorescence labeling, and enzyme inhibition studies. Its water-soluble dihydrochloride form enhances its utility in in vitro and in vivo experiments.

In recent years, the demand for mesoporphyrin IX dihydrochloride has surged due to its role in cancer research and antimicrobial applications. Researchers are particularly interested in its ability to generate reactive oxygen species (ROS) under light exposure, a mechanism central to photodynamic therapy. With the rise of antibiotic resistance, studies have also explored MPIX's potential as a light-activated antimicrobial agent, aligning with the global focus on alternative therapies for infectious diseases.

The compound's CAS No. 68938-72-7 is frequently searched in scientific databases, reflecting its importance in porphyrin chemistry and drug development. Users often inquire about its solubility, spectral properties, and stability under experimental conditions. These queries highlight the need for detailed technical data, which suppliers typically provide alongside high-purity formulations of MPIX.

Another trending topic linked to mesoporphyrin IX dihydrochloride is its use in neurodegenerative disease research. Studies suggest that porphyrins like MPIX may modulate oxidative stress pathways, offering insights into conditions such as Alzheimer's and Parkinson's diseases. This aligns with the growing public interest in neuroprotection and brain health, making MPIX a compound of interdisciplinary relevance.

From a technical standpoint, mesoporphyrin IX dihydrochloride exhibits a strong absorption peak in the Soret band (around 400 nm) and smaller peaks in the Q-band region (500–650 nm), which are critical for fluorescence microscopy and PDT applications. Its metal-binding capacity also allows for customization in catalytic or imaging studies, further expanding its utility.

In summary, mesoporphyrin IX dihydrochloride (CAS No. 68938-72-7) bridges gaps between chemistry, biology, and medicine. Its adaptability to emerging research trends—from antimicrobial strategies to neurodegenerative therapies—ensures its continued prominence in scientific literature. For researchers seeking reliable, high-quality reagents, MPIX remains a cornerstone in advancing innovative therapeutic approaches.